Cas no 119103-03-6 (1-Azabicyclo[2.2.1]heptane-4-carboxamide(9CI))

• Product name: 1-Azabicyclo[2.2.1]heptane-4-carboxamide(9CI)
• CAS No: 119103-03-6
• MF: C₇H₁₂N₂O
• MW: 140.18298
• CID: 132074
• PubChem ID: 15663608

1-Azabicyclo[2.2.1]heptane-4-carboxamide(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.1]heptane-4-carboxamide(9CI)
• 1-Azabicyclo[2.2.1]heptane-4-carboxamide
• SCHEMBL9050123
• DTXSID70576505
• 119103-03-6
• AKOS006339653

• Inchi： InChI=1S/C7H12N2O/c8-6(10)7-1-3-9(5-7)4-2-7/h1-5H2,(H2,8,10)
• InChI Key： SZWZKCNJKSJNIQ-UHFFFAOYSA-N
• SMILES： NC(C12CN(CC1)CC2)=O

Computed Properties

• Exact Mass: 140.09506
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.33